Cas no 21946-79-2 (2-[2-[bis(2-nitrooxyethyl)amino]ethyl-(2-nitrooxyethyl)amino]ethyl Nitrate)

2-[2-[bis(2-nitrooxyethyl)amino]ethyl-(2-nitrooxyethyl)amino]ethyl Nitrate structure
21946-79-2 structure
Product Name:2-[2-[bis(2-nitrooxyethyl)amino]ethyl-(2-nitrooxyethyl)amino]ethyl Nitrate
CAS No:21946-79-2
MF:C10H20N6O12
MW:416.298802375793
CID:1405309
PubChem ID:168009
Update Time:2025-04-20

2-[2-[bis(2-nitrooxyethyl)amino]ethyl-(2-nitrooxyethyl)amino]ethyl Nitrate Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[bis(2-nitrooxyethyl)amino]ethyl-(2-nitrooxyethyl)amino]ethyl Nitrate
    • Tenitramine
    • ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-, tetranitrate(ester)
    • UNII-CKB16BAQ3S
    • AC1L510Z
    • AC1Q5B58
    • AR-1I7655
    • C17719
    • N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediaminetetranitrate
    • Tenitramine; ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-, tetranitrate(ester); UNII-CKB16BAQ3S; AC1L510Z; AC1Q5B58; AR-1I7655; C17719; N,N,N',N'-Tetrakis(2-hydroxyethyl)ethylenediaminetetranitrate;
    • CHEMBL3707257
    • 21946-79-2
    • N,N,N',N'-TETRAKIS(HYDROXYETHYL)ETHYLENEDIAMINE TETRANITRATE
    • TENITRAMINE [MART.]
    • CHEBI:81292
    • ETHANOL, 2,2',2'',2'''-(ETHYLENEDINITRILO)TETRA-, TETRANITRATE
    • 2-(2-BIS(2-NITROOXYETHYL)AMINO)ETHYL-(2-NITROOXYETHYL)AMINO)ETHYL NITRATE
    • TENITRAMINE [WHO-DD]
    • ETHANOL, 2,2',2'',2'''-(1,2-ETHANEDIYLDINITRILO)TETRAKIS-, 1,1',1'',1'''-TETRANITRATE
    • Ethanol, 2,2',2'',2'''-(1,2-ethanediyldinitrilo)tetrakis-, tetranitrate (ester)
    • Q3983461
    • DTXSID60176356
    • DB13637
    • CKB16BAQ3S
    • ETHANOL, 2,2',2'',2'''-(ETHYLENEDINITRILO)TETRA-, TETRANITRATE (ESTER)
    • Inchi: 1S/C10H20N6O12/c17-13(18)25-7-3-11(4-8-26-14(19)20)1-2-12(5-9-27-15(21)22)6-10-28-16(23)24/h1-10H2
    • InChI Key: DLDKCSIJFIPYRK-UHFFFAOYSA-N
    • SMILES: O(CCN(CCO[N+](=O)[O-])CCN(CCO[N+](=O)[O-])CCO[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 416.114
  • Monoisotopic Mass: 416.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 15
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 227Ų

Experimental Properties

  • Density: 1.462
  • Boiling Point: 509.5°C at 760 mmHg
  • Flash Point: 262°C
  • Refractive Index: 1.522
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